88-05-1

2,4,6-Trimethylaniline

In Stock

• CAS RN:
• 88-05-1

• Formula:
• C9H13N

• InChI:
• InChI=1S/C9H13N/c1-6-4-7(2)9(10)8(3)5-6/h4-5H,10H2,1-3H3

• InChIKey:
• KWVPRPSXBZNOHS-UHFFFAOYSA-N

• 2,4,6-Trimethylaniline is a substituted aniline.
  Aniline, 2,4,6-trimethyl- appears as a liquid. (EPA, 1998)

Elsholtziaketone

In Stock

• CAS RN:
• 488-05-1

• Formula:
• C10H14O2

• InChI:
• InChI=1S/C10H14O2/c1-7(2)6-9(11)10-8(3)4-5-12-10/h4-5,7H,6H2,1-3H3

• InChIKey:
• MYPGRLGQLDFZMK-UHFFFAOYSA-N

• Elsholtziaketone is a natural product found in Elsholtzia ciliata, Perilla frutescens, and Leonurus japonicus with data available.

Selenophene

In Stock

• CAS RN:
• 288-05-1

• Formula:
• C4H4Se

• InChI:
• InChI=1S/C4H4Se/c1-2-4-5-3-1/h1-4H

• InChIKey:
• MABNMNVCOAICNO-UHFFFAOYSA-N

• Selenophene is a heterocyclic building block. Synthesis of selenophene-based heteroacenes has been reported. Synthesis of selenophene-thiophene block copolymers has been reported. The electron transmission spectra of selenophene has been recorded in the 0-6eV energy range.
  Selenophene is a five-membered monocyclic heteroarene composed of four CH units and one selenium atom. The parent of the class of selenophenes. It is a mancude organic heteromonocyclic parent, a monocyclic heteroarene and a member of selenophenes.
  

1-Deoxy-1-(fluoren-2-ylamino)-beta-D-glucopyranuronic acid

• CAS RN:
• 71388-05-1

• Formula:
• C19H19NO6

• InChI:
• InChI=1S/C19H19NO6/c21-14-15(22)17(19(24)25)26-18(16(14)23)20-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8,14-18,20-23H,7H2,(H,24,25)/t14-,15-,16+,17-,18+/m0/s1

• InChIKey:
• WZDXWGLBHXOFMO-IECFSIQFSA-N

• 1-Deoxy-1-(fluoren-2-ylamino)-beta-D-glucopyranuronic acid, also known as 1-Deoxy-1-(fluoren-2-ylamino)-beta-D-glucopyranuronic acid, is a useful research compound. Its molecular formula is C19H19NO6 and its molecular weight is 357.4 g/mol. The purity is usually 95%.

Ethyl 1-methyl-1H-indazole-3-carboxylate

In Stock

• CAS RN:
• 220488-05-1

• Formula:
• C11H12N2O2

• InChI:
• InChI=1S/C11H12N2O2/c1-3-15-11(14)10-8-6-4-5-7-9(8)13(2)12-10/h4-7H,3H2,1-2H3

• InChIKey:
• BFBXCNIZWSOGIE-UHFFFAOYSA-N

• Ethyl 1-methyl-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C11H12N2O2 and its molecular weight is 204.22 g/mol. The purity is usually 95%.

N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzohydrazide

In Stock

• CAS RN:
• 851988-05-1

• Formula:
• C23H28N4O5S2

• InChI:
• InChI=1S/C23H28N4O5S2/c1-14-11-15(2)13-27(12-14)34(29,30)17-7-5-16(6-8-17)22(28)25-26-23-24-20-18(31-3)9-10-19(32-4)21(20)33-23/h5-10,14-15H,11-13H2,1-4H3,(H,24,26)(H,25,28)

• InChIKey:
• ZMZMKUHYVYUFLJ-UHFFFAOYSA-N

• N'-(4,7-dimethoxybenzo[d]thiazol-2-yl)-4-((3,5-dimethylpiperidin-1-yl)sulfonyl)benzohydrazide is a useful research compound. Its molecular formula is C23H28N4O5S2 and its molecular weight is 504.62. The purity is usually 95%.

N-(4-chlorobenzyl)-2-[(6-pyridin-3-ylpyridazin-3-yl)thio]acetamide

In Stock

• CAS RN:
• 872988-05-1

• Formula:
• C18H15ClN4OS

• InChI:
• InChI=1S/C18H15ClN4OS/c19-15-5-3-13(4-6-15)10-21-17(24)12-25-18-8-7-16(22-23-18)14-2-1-9-20-11-14/h1-9,11H,10,12H2,(H,21,24)

• InChIKey:
• AFEJXPYHIGRWST-UHFFFAOYSA-N

• N-(4-chlorobenzyl)-2-[(6-pyridin-3-ylpyridazin-3-yl)thio]acetamide is a useful research compound. Its molecular formula is C18H15ClN4OS and its molecular weight is 370.86. The purity is usually 95%.

N-(3-chloro-4-methoxyphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide

In Stock

• CAS RN:
• 893788-05-1

• Formula:
• C23H26ClN3O2S

• InChI:
• InChI=1S/C23H26ClN3O2S/c1-29-20-11-10-16(14-18(20)24)25-21(28)15-30-22-17-8-4-5-9-19(17)26-23(27-22)12-6-2-3-7-13-23/h4-5,8-11,14,26H,2-3,6-7,12-13,15H2,1H3,(H,25,28)

• InChIKey:
• HAWUBCCCEDCQTK-UHFFFAOYSA-N

• N-(3-chloro-4-methoxyphenyl)-2-{1'H-spiro[cycloheptane-1,2'-quinazoline]sulfanyl}acetamide is a useful research compound. Its molecular formula is C23H26ClN3O2S and its molecular weight is 443.99. The purity is usually 95%.

(S)-Tert-butyl (1-hydroxybut-3-YN-2-YL)carbamate

In Stock

• CAS RN:
• 275388-05-1

• Formula:
• C9H15NO3

• InChI:
• InChI=1S/C9H15NO3/c1-5-7(6-11)10-8(12)13-9(2,3)4/h1,7,11H,6H2,2-4H3,(H,10,12)/t7-/m0/s1

• InChIKey:
• LFPILXPLMVYREQ-ZETCQYMHSA-N

• (S)-Tert-butyl (1-hydroxybut-3-YN-2-YL)carbamate is a useful research compound. Its molecular formula is C9H15NO3 and its molecular weight is 185.22 g/mol. The purity is usually 95%.

Cyclopropyl 3-(thiomorpholinomethyl)phenyl ketone

In Stock

• CAS RN:
• 898788-05-1

• Formula:
• C15H19NOS

• InChI:
• InChI=1S/C15H19NOS/c17-15(13-4-5-13)14-3-1-2-12(10-14)11-16-6-8-18-9-7-16/h1-3,10,13H,4-9,11H2

• InChIKey:
• AYSXEQHMFNQBOT-UHFFFAOYSA-N

• Cyclopropyl 3-(thiomorpholinomethyl)phenyl ketone is a useful research compound. Its molecular formula is C15H19NOS and its molecular weight is 261.4 g/mol. The purity is usually 95%.

Nicotinamide adenine dinucleotide, [adenine-2,8-3H]

Usually In Stock

• CAS RN:
• 107688-05-1

• Formula:
• C21H27N7O14P2

• InChI:
• InChI=1S/C21H27N7O14P2/c22-17-12-19(25-7-24-17)28(8-26-12)21-14(31)13(30)11(40-21)6-38-43(34,35)42-44(36,37)41-16-10(5-29)39-20(15(16)32)27-3-1-2-9(4-27)18(23)33/h1-4,7-8,10-11,13-16,20-21,29-32H,5-6H2,(H5-,22,23,24,25,33,34,35,36,37)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1/i7T,8T

• InChIKey:
• BAWFJGJZGIEFAR-UHITYLIUSA-N

• Nicotinamide adenine dinucleotide, [adenine-2,8-3H] is a useful research compound. Its molecular formula is C21H27N7O14P2 and its molecular weight is 667.446. The purity is usually 95%.

(1-((4-Bromothiophen-2-yl)methyl)pyrrolidin-2-yl)methanol

In Stock

• CAS RN:
• 1247988-05-1

• Formula:
• C10H14BrNOS

• InChI:
• InChI=1S/C10H14BrNOS/c11-8-4-10(14-7-8)5-12-3-1-2-9(12)6-13/h4,7,9,13H,1-3,5-6H2

• InChIKey:
• SAUOMTYWZWWZKG-UHFFFAOYSA-N

• (1-((4-Bromothiophen-2-yl)methyl)pyrrolidin-2-yl)methanol is a useful research compound. Its molecular formula is C10H14BrNOS and its molecular weight is 276.19. The purity is usually 95%.

Ethyl 2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-(trifluoromethyl)thiazole-5-carboxylate

In Stock

• CAS RN:
• 1823188-05-1

• Formula:
• C13H7F7N2O2S

• InChI:
• InChI=1S/C13H7F7N2O2S/c1-2-24-11(23)8-9(13(18,19)20)22-10(25-8)7-6(14)3-5(4-21-7)12(15,16)17/h3-4H,2H2,1H3

• InChIKey:
• OGQYOWKJJMDAQW-UHFFFAOYSA-N

• Ethyl 2-(3-fluoro-5-(trifluoromethyl)pyridin-2-yl)-4-(trifluoromethyl)thiazole-5-carboxylate is a useful research compound. Its molecular formula is C13H7F7N2O2S and its molecular weight is 388.26 g/mol. The purity is usually 95%.

N-[(3-Methylthiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide

Usually In Stock

• CAS RN:
• 2361688-05-1

• Formula:
• C15H20N2O2S

• InChI:
• InChI=1S/C15H20N2O2S/c1-3-14(18)17-7-4-12(5-8-17)15(19)16-10-13-11(2)6-9-20-13/h3,6,9,12H,1,4-5,7-8,10H2,2H3,(H,16,19)

• InChIKey:
• WIRJXLYGJZULHO-UHFFFAOYSA-N

• N-[(3-Methylthiophen-2-yl)methyl]-1-prop-2-enoylpiperidine-4-carboxamide is a useful research compound. Its molecular formula is C15H20N2O2S and its molecular weight is 292.4. The purity is usually 95%.

(1R,2R)-2-(2,3-dimethylphenoxy)cyclobutan-1-ol

• CAS RN:
• 2162688-05-1; 2271528-06-2

• Formula:
• C12H16O2

• InChI:
• InChI=1S/C12H16O2/c1-8-4-3-5-11(9(8)2)14-12-7-6-10(12)13/h3-5,10,12-13H,6-7H2,1-2H3/t10-,12-/m1/s1

• InChIKey:
• PQEIPAZCUDKNDK-ZYHUDNBSSA-N

• (1R,2R)-2-(2,3-dimethylphenoxy)cyclobutan-1-ol is a useful research compound. Its molecular formula is C12H16O2 and its molecular weight is 192.258. The purity is usually 95%.